Cas no 2060031-18-5 ((5,7,8-trifluoroisoquinolin-1-yl)methanamine)
(5,7,8-trifluoroisoquinolin-1-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-Isoquinolinemethanamine, 5,7,8-trifluoro-
- (5,7,8-trifluoroisoquinolin-1-yl)methanamine
-
- MDL: MFCD30477842
- Inchi: 1S/C10H7F3N2/c11-6-3-7(12)10(13)9-5(6)1-2-15-8(9)4-14/h1-3H,4,14H2
- InChI Key: SGAVOURRTUJNNX-UHFFFAOYSA-N
- SMILES: C1(CN)C2=C(C(F)=CC(F)=C2F)C=CN=1
(5,7,8-trifluoroisoquinolin-1-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-320554-0.05g |
(5,7,8-trifluoroisoquinolin-1-yl)methanamine |
2060031-18-5 | 95.0% | 0.05g |
$1261.0 | 2025-03-19 | |
| Enamine | EN300-320554-0.1g |
(5,7,8-trifluoroisoquinolin-1-yl)methanamine |
2060031-18-5 | 95.0% | 0.1g |
$1320.0 | 2025-03-19 | |
| Enamine | EN300-320554-0.25g |
(5,7,8-trifluoroisoquinolin-1-yl)methanamine |
2060031-18-5 | 95.0% | 0.25g |
$1381.0 | 2025-03-19 | |
| Enamine | EN300-320554-0.5g |
(5,7,8-trifluoroisoquinolin-1-yl)methanamine |
2060031-18-5 | 95.0% | 0.5g |
$1440.0 | 2025-03-19 | |
| Enamine | EN300-320554-1.0g |
(5,7,8-trifluoroisoquinolin-1-yl)methanamine |
2060031-18-5 | 95.0% | 1.0g |
$1500.0 | 2025-03-19 | |
| Enamine | EN300-320554-2.5g |
(5,7,8-trifluoroisoquinolin-1-yl)methanamine |
2060031-18-5 | 95.0% | 2.5g |
$2940.0 | 2025-03-19 | |
| Enamine | EN300-320554-5.0g |
(5,7,8-trifluoroisoquinolin-1-yl)methanamine |
2060031-18-5 | 95.0% | 5.0g |
$4349.0 | 2025-03-19 | |
| Enamine | EN300-320554-10.0g |
(5,7,8-trifluoroisoquinolin-1-yl)methanamine |
2060031-18-5 | 95.0% | 10.0g |
$6450.0 | 2025-03-19 | |
| Enamine | EN300-320554-1g |
(5,7,8-trifluoroisoquinolin-1-yl)methanamine |
2060031-18-5 | 1g |
$1500.0 | 2023-09-04 | ||
| Enamine | EN300-320554-5g |
(5,7,8-trifluoroisoquinolin-1-yl)methanamine |
2060031-18-5 | 5g |
$4349.0 | 2023-09-04 |
(5,7,8-trifluoroisoquinolin-1-yl)methanamine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on (5,7,8-trifluoroisoquinolin-1-yl)methanamine
Compound CAS No 2060031-18-5: (5,7,8-Trifluoroisoquinolin-1-yl)methanamine
(5,7,8-Trifluoroisoquinolin-1-yl)methanamine, also known by its CAS registry number 2060031-18-5, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of isoquinoline derivatives, which are well-known for their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The presence of three fluorine atoms at positions 5, 7, and 8 of the isoquinoline ring introduces unique electronic and steric effects, making this compound particularly interesting for researchers exploring fluorinated heterocycles.
The structure of (5,7,8-Trifluoroisoquinolin-1-yl)methanamine consists of an isoquinoline core with a methanamine substituent at position 1. The isoquinoline moiety is a bicyclic structure comprising a benzene ring fused to a pyridine ring. The substitution pattern of this compound is highly specific: fluorine atoms are strategically placed at positions 5, 7, and 8. This arrangement not only enhances the compound's stability but also imparts unique reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of such fluorinated isoquinolines in medicinal chemistry due to their ability to modulate biological activities through fine-tuned electronic interactions.
One of the most promising applications of (5,7,8-Trifluoroisoquinolin-1-yl)methanamine lies in its potential as a building block for drug discovery. Fluorinated compounds are increasingly sought after in the pharmaceutical industry because they often exhibit improved pharmacokinetic properties such as enhanced bioavailability and metabolic stability. Researchers have demonstrated that this compound can serve as a valuable precursor for the synthesis of bioactive molecules targeting various therapeutic areas. For instance, derivatives of this compound have shown potential in anti-cancer drug development due to their ability to inhibit key enzymes involved in tumor progression.
In addition to its role in medicinal chemistry, (5,7,8-Trifluoroisoquinolin-1-yl)methanamine has also found applications in materials science. The fluorinated isoquinoline core imparts unique electronic properties that make this compound suitable for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in the field have explored the use of this compound as a component in organic light-emitting diodes (OLEDs), where its electron transport properties contribute to improved device performance.
The synthesis of (5,7,8-Trifluoroisoquinolin-1-yl)methanamine involves a multi-step process that typically begins with the preparation of the isoquinoline skeleton followed by fluorination at specific positions. One common approach involves the use of electrophilic fluorination techniques to introduce fluorine atoms onto the aromatic ring. The methanamine group is then introduced via nucleophilic substitution or other suitable methods. Recent studies have focused on optimizing these synthetic routes to enhance yield and purity while minimizing environmental impact.
From an environmental standpoint, researchers have also investigated the biodegradation and toxicity profiles of (5,7,8-Trifluoroisoquinolin-1-yl)methanamine. While initial findings suggest that this compound exhibits low toxicity under standard conditions, further studies are required to fully understand its environmental impact and ensure safe handling practices.
In conclusion, (5,7,8-Trifluoroisoquinolin-1-yl)methanamine, CAS No 2060031-18-5 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers working in pharmaceuticals, materials science
2060031-18-5 ((5,7,8-trifluoroisoquinolin-1-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)